Cas no 1396786-21-2 (N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-6-(morpholin-4-yl)pyridazine-3-carboxamide)

• Product Name: N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-6-(morpholin-4-yl)pyridazine-3-carboxamide
• CAS No: 1396786-21-2
• MF: C₁₆H₂₂N₆O₂
• MW: 330.384882450104
• CID: 5939651
• PubChem ID: 71778606
• Update Time: 2025-07-09

N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-6-(morpholin-4-yl)pyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-6-(morpholin-4-yl)pyridazine-3-carboxamide
• N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-6-morpholinopyridazine-3-carboxamide
• 3-Pyridazinecarboxamide, N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-6-(4-morpholinyl)-
• N-[2-(3,5-dimethylpyrazol-1-yl)ethyl]-6-morpholin-4-ylpyridazine-3-carboxamide
• N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-6-(morpholin-4-yl)pyridazine-3-carboxamide
• AKOS024597512
• 1396786-21-2
• F0696-4709

• Inchi： 1S/C16H22N6O2/c1-12-11-13(2)22(20-12)6-5-17-16(23)14-3-4-15(19-18-14)21-7-9-24-10-8-21/h3-4,11H,5-10H2,1-2H3,(H,17,23)
• InChI Key： OFZNKYRIYRXZAY-UHFFFAOYSA-N
• SMILES： C1(C(NCCN2C(C)=CC(C)=N2)=O)=NN=C(N2CCOCC2)C=C1

Computed Properties

• Exact Mass: 330.18042397g/mol
• Monoisotopic Mass: 330.18042397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 85.2Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 640.6±55.0 °C(Predicted)
• pka: 12.74±0.46(Predicted)

Additional information on N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-6-(morpholin-4-yl)pyridazine-3-carboxamide

Research Briefing on N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-6-(morpholin-4-yl)pyridazine-3-carboxamide (CAS: 1396786-21-2)

In recent years, the compound N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-6-(morpholin-4-yl)pyridazine-3-carboxamide (CAS: 1396786-21-2) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyridazine and pyrazole moieties, has shown promising potential as a modulator of various biological targets. The latest research efforts have focused on elucidating its pharmacological properties, mechanism of action, and therapeutic applications, particularly in oncology and inflammatory diseases.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and optimization of N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-6-(morpholin-4-yl)pyridazine-3-carboxamide derivatives to enhance their binding affinity and selectivity. The researchers employed structure-activity relationship (SAR) analysis to identify key functional groups responsible for its biological activity. The results demonstrated that modifications at the pyrazole ring significantly influenced the compound's interaction with target proteins, particularly kinases involved in cell proliferation pathways.

Further investigations into the mechanism of action revealed that this compound acts as a potent inhibitor of the PI3K/AKT/mTOR signaling pathway, which is frequently dysregulated in cancer. In vitro and in vivo studies using tumor cell lines and xenograft models showed that N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-6-(morpholin-4-yl)pyridazine-3-carboxamide effectively suppressed tumor growth with minimal off-target effects. These findings highlight its potential as a lead compound for developing novel anticancer therapies.

In addition to its anticancer properties, recent preclinical studies have explored the anti-inflammatory effects of this molecule. Researchers found that it could modulate the activity of NF-κB and other inflammatory mediators, suggesting its utility in treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. The compound's dual functionality as both an anticancer and anti-inflammatory agent makes it a particularly attractive candidate for further development.

Despite these promising results, challenges remain in optimizing the pharmacokinetic profile of N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-6-(morpholin-4-yl)pyridazine-3-carboxamide. Current research is focused on improving its solubility, bioavailability, and metabolic stability to enhance its therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through the drug development pipeline.

In conclusion, N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-6-(morpholin-4-yl)pyridazine-3-carboxamide represents a promising scaffold for the development of novel therapeutics targeting cancer and inflammatory diseases. Ongoing research aims to address its limitations and unlock its full potential, paving the way for future clinical applications.